Cas no 2172174-63-7 (2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)ethoxyacetic acid)

• Product Name: 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)ethoxyacetic acid
• CAS No: 2172174-63-7
• MF: C₂₅H₂₄N₄O₆
• MW: 476.481266021729
• CID: 6499264
• PubChem ID: 165516944
• Update Time: 2025-07-17

2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)ethoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)ethoxyacetic acid
• 2-[2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidin-5-yl}formamido)ethoxy]acetic acid
• 2172174-63-7
• EN300-1500363

• Inchi： 1S/C25H24N4O6/c30-23(31)15-34-10-9-26-24(32)16-11-27-22(28-12-16)13-29-25(33)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,11-12,21H,9-10,13-15H2,(H,26,32)(H,29,33)(H,30,31)
• InChI Key： LSMJVTNAURWEFP-UHFFFAOYSA-N
• SMILES： O(C(NCC1N=CC(=CN=1)C(NCCOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.16958450g/mol
• Monoisotopic Mass: 476.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 140Ų

Additional information on 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)ethoxyacetic acid

Comprehensive Overview of 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)ethoxyacetic acid (CAS No. 2172174-63-7)

The compound 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)ethoxyacetic acid (CAS No. 2172174-63-7) is a highly specialized chemical entity widely utilized in peptide synthesis and bioconjugation applications. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a pyrimidine-based linker, makes it invaluable in modern pharmaceutical research and biotechnology. This article delves into its properties, applications, and relevance to current scientific trends, including AI-driven drug discovery and green chemistry.

One of the most notable features of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for amines, enabling selective deprotection under mild conditions. Researchers frequently search for "Fmoc-protected amino acids" or "peptide coupling reagents," highlighting the demand for such intermediates. The pyrimidine moiety further enhances its utility in click chemistry and bioconjugation, aligning with the growing interest in targeted drug delivery systems.

In the context of AI-assisted molecular design, CAS No. 2172174-63-7 has garnered attention due to its modular structure, which can be optimized using computational tools. Keywords like "machine learning in chemistry" and "rational drug design" reflect this trend. Additionally, its compatibility with sustainable synthesis methods resonates with the global push toward green chemistry, addressing queries such as "eco-friendly peptide synthesis."

The compound's solubility and stability profile make it suitable for high-throughput screening (HTS) and combinatorial chemistry. Its ethoxyacetic acid tail improves water solubility, a critical factor for bioavailability optimization—a hot topic in drug development forums. Searches for "water-soluble linkers" or "improving drug solubility" often lead to discussions involving similar compounds.

From a regulatory perspective, 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)ethoxyacetic acid is classified as a non-hazardous research chemical, ensuring compliance with international safety standards. This aligns with the increasing focus on "safe laboratory practices" and "chemical risk assessment" in academic and industrial settings.

In summary, CAS No. 2172174-63-7 represents a versatile tool for chemists and biotechnologists, bridging gaps between traditional organic synthesis and cutting-edge fields like nanomedicine and computational chemistry. Its relevance to trending topics ensures its continued prominence in scientific literature and online searches.